Cas no 877816-73-4 (N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 877816-73-4
• MF: C₂₁H₂₃NO₇S₂
• MW: 465.539823770523
• CID: 6450860
• Update Time: 2025-07-31

N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-2,5-dimethoxybenzene-1-sulfonamide
• N-[2-(furan-2-yl)-2-(4-methylphenyl)sulfonylethyl]-2,5-dimethoxybenzenesulfonamide

• Inchi： 1S/C21H23NO7S2/c1-15-6-9-17(10-7-15)30(23,24)21(19-5-4-12-29-19)14-22-31(25,26)20-13-16(27-2)8-11-18(20)28-3/h4-13,21-22H,14H2,1-3H3
• InChI Key： TUZAAZOIWASSBY-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=CO2)S(C2=CC=C(C)C=C2)(=O)=O)(=O)=O)=CC(OC)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-2,5-dimethoxybenzene-1-sulfonamide

Recent Advances in the Study of N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-2,5-dimethoxybenzene-1-sulfonamide (CAS: 877816-73-4)

The compound N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-2,5-dimethoxybenzene-1-sulfonamide (CAS: 877816-73-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. The presence of both furan and sulfonamide moieties in its structure suggests possible interactions with biological targets, making it a promising candidate for drug development.

Recent research has focused on elucidating the pharmacological properties of this compound. In vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involving sulfotransferases and cytochrome P450 enzymes. These findings are critical, as they provide insights into the compound's mechanism of action and its potential as a therapeutic agent. Furthermore, molecular docking simulations have revealed high binding affinity for certain protein targets, suggesting its utility in targeted therapy.

One of the most notable studies published this year investigated the compound's anti-inflammatory and anti-cancer properties. The research team employed a combination of biochemical assays and cell-based models to evaluate its efficacy. Results indicated that N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-2,5-dimethoxybenzene-1-sulfonamide exhibits significant inhibitory effects on pro-inflammatory cytokines and cancer cell proliferation. These effects were observed at low micromolar concentrations, highlighting its potency.

Another area of interest is the compound's pharmacokinetic profile. Recent pharmacokinetic studies have assessed its absorption, distribution, metabolism, and excretion (ADME) properties. The data suggest that the compound has favorable bioavailability and metabolic stability, which are essential attributes for further drug development. However, challenges such as potential drug-drug interactions and toxicity profiles require further investigation.

In addition to its therapeutic potential, the synthetic pathways for N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-2,5-dimethoxybenzene-1-sulfonamide have also been optimized. Recent advancements in organic synthesis have enabled more efficient and scalable production of this compound, which is crucial for preclinical and clinical studies. These synthetic improvements have also facilitated the generation of analogs for structure-activity relationship (SAR) studies.

Looking ahead, the compound's versatility and promising preliminary data position it as a valuable tool for further research. Future studies are expected to explore its applications in other disease models, such as neurodegenerative disorders and infectious diseases. Additionally, the development of formulation strategies to enhance its delivery and efficacy will be a key focus area. Collaborative efforts between academia and industry will be essential to translate these findings into clinical applications.

In conclusion, N-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-2,5-dimethoxybenzene-1-sulfonamide (CAS: 877816-73-4) represents a compelling case study in the intersection of chemistry and biology. Its multifaceted pharmacological properties, combined with recent synthetic and pharmacokinetic advancements, underscore its potential as a lead compound in drug discovery. Continued research in this area is likely to yield significant contributions to the field of medicinal chemistry.